Cas no 618070-45-4 (1-(2,5-Dichlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide)

• Product Name: 1-(2,5-Dichlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide
• CAS No: 618070-45-4
• MF: C₁₂H₁₂Cl₂N₄O
• MW: 299.155879974365
• CID: 955219
• PubChem ID: 4613655
• Update Time: 2025-10-23

1-(2,5-Dichlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-DICHLOROBENZYL)-3-METHYL-1H-PYRAZOLE-5-CARBOHYDRAZIDE
• 618070-45-4
• AKOS024407497
• 2-[(2,5-dichlorophenyl)methyl]-5-methylpyrazole-3-carbohydrazide
• 1-(2,5-Dichlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide

• Inchi： 1S/C12H12Cl2N4O/c1-7-4-11(12(19)16-15)18(17-7)6-8-5-9(13)2-3-10(8)14/h2-5H,6,15H2,1H3,(H,16,19)
• InChI Key： GLQHJVVKIHFQBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CN1C(C(NN)=O)=CC(C)=N1)Cl

Computed Properties

• Exact Mass: 298.0388164g/mol
• Monoisotopic Mass: 298.0388164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9
• XLogP3: 2.3

Additional information on 1-(2,5-Dichlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide

Professional Introduction to Compound with CAS No 618070-45-4 and Product Name: 1-(2,5-Dichlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide

The compound with CAS No 618070-45-4 and the product name 1-(2,5-Dichlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both 2,5-dichlorobenzyl and carbohydrazide functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising pharmacological properties. The pyrazole core, a five-membered aromatic ring containing two nitrogen atoms, is particularly noteworthy for its role in medicinal chemistry. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern in 1-(2,5-Dichlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide, particularly the 2,5-dichlorobenzyl moiety and the carbohydrazide group, contributes to its unique chemical and biological properties.

Recent research has highlighted the importance of functional groups in modulating the pharmacological activity of heterocyclic compounds. The 2,5-dichlorobenzyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its binding affinity to biological targets. On the other hand, the carbohydrazide group is known for its ability to form hydrogen bonds, a critical interaction for many drug-receptor interactions. These features make 1-(2,5-Dichlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide a valuable scaffold for designing new therapeutic agents.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the pyrazole ring followed by functionalization with the 2,5-dichlorobenzyl and carbohydrazide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective substitutions on the pyrazole core. These methods not only improve efficiency but also enhance the overall quality of the final product.

One of the most exciting applications of 1-(2,5-Dichlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide is in the field of oncology. Preliminary studies have demonstrated its potential as an inhibitor of various kinases involved in cancer cell proliferation. The combination of the 2,5-dichlorobenzyl group and the carbohydrazide moiety appears to disrupt critical signaling pathways that are essential for tumor growth. Further research is ongoing to elucidate the precise mechanisms by which this compound exerts its antitumor effects.

Additionally, this compound has shown promise in treating inflammatory diseases. In vitro studies have revealed that it can modulate inflammatory cytokine production by interacting with specific cellular receptors. The ability of 1-(2,5-Dichlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide to inhibit key inflammatory mediators makes it a candidate for developing novel anti-inflammatory therapies. These findings align with current trends in drug discovery that emphasize targeting inflammation as a therapeutic strategy.

The development of new pharmaceuticals often relies on understanding how molecular structure influences biological activity. Computational modeling and molecular dynamics simulations have been instrumental in predicting the binding affinity and interaction patterns of 1-(2,5-Dichlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide with biological targets. These studies provide valuable insights into how modifications at different positions on the molecule can enhance its pharmacological properties. Such information is crucial for guiding future synthetic efforts and optimizing drug candidates for clinical use.

In conclusion, 1-(2,5-Dichlorobenzyl)-3-methyl-1H-pyrazole-5-carbohydrazide (CAS No 618070-45-4) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a versatile intermediate for synthesizing bioactive molecules with potential applications in oncology and anti-inflammatory therapy. Ongoing research continues to uncover new insights into its pharmacological properties and mechanisms of action, paving the way for innovative therapeutic strategies.